Chlorotrifluoroethylene

• CAS No.: 79-38-9
• Product Name: Chlorotrifluoroethylene
• Molecular Formula: C2ClF3
• Molecular Weight: 116.47 g/mol
• IUPAC Name: 1-chloro-1,2,2-trifluoroethene
• Standard InChI: InChI=1S/C2ClF3/c3-1(4)2(5)6
• Standard InChIKey: UUAGAQFQZIEFAH-UHFFFAOYSA-N
• Impurities: Trichloroethylene, 1.0%, Chlorodifluoroethylene 0.05%
• SMILES: C(=C(F)Cl)(F)F
• Canonical SMILES: C(=C(F)Cl)(F)F
• Boiling Point: -18 °F at 760 mm Hg (USCG, 1999); -27.8 °C; -28 °C
• Colorform: Colorless gas
• Density: 1.307 at 68 °F (USCG, 1999); 1.54 g/cu cm at -60 °C; Relative density (water = 1): 1.3
• Flash Point: -27.8 °C
• Melting Point: -158.0 °C; -158.2 °C; -158 °C
• Physical Description: Trifluorochloroethylene is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. It is very toxic by inhalation and is easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. This leak can either be a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Contact with the liquid can cause frostbite. Under prolonged exposure to intense heat or fire the containers may violently rupture and rocket, or the material may polymerize with possible container rupture.; GasVapor; COLOURLESS ODOURLESS GAS.
• Description: Trifluorochloroethylene is a colorless gas with a faint ethereal odor. It is shipped as a liquefied gas under its vapor pressure. It is very toxic by inhalation and is easily ignited. The vapors are heavier than air and a flame can flash back to the source of leak very easily. This leak can either be a liquid or vapor leak. The vapors can asphyxiate by the displacement of air. Contact with the liquid can cause frostbite. Under prolonged exposure to intense heat or fire the containers may violently rupture and rocket, or the material may polymerize with possible container rupture.
• Solubility: In water, 4.01X10+3 mg/L at 25 °C (est); Soluble in benzene, chloroform
• Synonyms: TRIFLUORO CHLORO ETHYLENE;1,1,2-Trifluoro-2-chloroethylene;1-Chloro-1,2,2-trifluoroethene;1-Chloro-1,2,2-trifluoroethylene;2-Chloro-1,1,2-trifluoroethylene;C2F3Cl;cfe;chlorotrifluoro-ethen
• Vapor Density: Relative vapor density (air = 1): 4.02
• Vapor Pressure: 4.59e+03 mmHg; 4.592X10+3 mm Hg at 25 °C /extrapolated/; Vapor pressure, kPa at 25 °C: 612
• Reference: 1: Liu H, Bian J, Wang Z, Hou CJ. Synthesis and Characterization of Waterborne; Fluoropolymers Prepared by the One-Step Semi-Continuous Emulsion Polymerization; of Chlorotrifluoroethylene, Vinyl Acetate, Butyl Acrylate, Veova 10 and Acrylic; Acid. Molecules. 2017 Jan 22;22(1). pii: E184. doi: 10.3390/molecules22010184.; PubMed PMID: 28117750. ; 2: Zheng L, Wang J, Wu Z, Li J, Zhang Y, Yang M, Wei Y. Preparation of; Interconnected Biomimetic Poly(vinylidene fluoride-co-chlorotrifluoroethylene); Hydrophobic Membrane by Tuning the Two-Stage Phase Inversion Process. ACS Appl; Mater Interfaces. 2016 Nov 30;8(47):32604-32615. Epub 2016 Nov 17. PubMed PMID:; 27933838. ; 3: Spada L, Gou Q, Geboes Y, Herrebout WA, Melandri S, Caminati W. Rotational; Study of Dimethyl Ether-Chlorotrifluoroethylene: Lone Pair···π Interaction Links ; the Two Subunits. J Phys Chem A. 2016 Jul 14;120(27):4939-43. doi:; 10.1021/acs.jpca.5b12571. Epub 2016 Feb 4. PubMed PMID: 26812179. ; 4: Gou Q, Spada L, Geboes Y, Herrebout WA, Melandri S, Caminati W. N; lone-pair···π interaction: a rotational study of; chlorotrifluoroethylene···ammonia. Phys Chem Chem Phys. 2015 Mar; 28;17(12):7694-8. doi: 10.1039/c4cp05167j. PubMed PMID: 25484247. ; 5: Smith OL, Kim Y, Kathaperumal M, Gadinski MR, Pan MJ, Wang Q, Perry JW.; Enhanced permittivity and energy density in neat poly(vinylidene; fluoride-trifluoroethylene-chlorotrifluoroethylene) terpolymer films through; control of morphology. ACS Appl Mater Interfaces. 2014 Jun 25;6(12):9584-9. doi: ; 10.1021/am501968q. Epub 2014 Jun 5. PubMed PMID: 24873348. ; 6: Boschet F, Ameduri B. (Co)polymers of chlorotrifluoroethylene: synthesis,; properties, and applications. Chem Rev. 2014 Jan 22;114(2):927-80. doi:; 10.1021/cr2002933. Epub 2013 Nov 14. PubMed PMID: 24229048.
• PubChem Compound: 6594
• Last Modified: Nov 11 2021